Cas no 139003-83-1 (Butanoic acid, 3-oxo-, 1-cyanocyclohexyl ester)

• Product Name: Butanoic acid, 3-oxo-, 1-cyanocyclohexyl ester
• CAS No: 139003-83-1
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 1258505
• Update Time: 2024-08-04

Butanoic acid, 3-oxo-, 1-cyanocyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-, 1-cyanocyclohexyl ester

• Inchi： 1S/C11H15NO3/c1-9(13)7-10(14)15-11(8-12)5-3-2-4-6-11/h2-7H2,1H3
• InChI Key： IVQUCGSGRDXXJM-UHFFFAOYSA-N
• SMILES： C(OC1(C#N)CCCCC1)(=O)CC(=O)C

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 339.2±22.0 °C(Predicted)
• pka: 10.51±0.46(Predicted)